Cas no 3181-38-2 (2’,3’,5’-Tri-O-acetylinosine)

2’,3’,5’-Tri-O-acetylinosine structure
2’,3’,5’-Tri-O-acetylinosine structure
Product name:2’,3’,5’-Tri-O-acetylinosine
CAS No:3181-38-2
MF:C16H18N4O8
Molecular Weight:394.33612
MDL:MFCD00038617
CID:43907
PubChem ID:24900323

2’,3’,5’-Tri-O-acetylinosine Properties

Names and Identifiers

    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
    • 2,3,5-Tri-O-acetylinosine
    • 2’,3’,5’-Tri-O-acetylinosine
    • 2',3',5'-TRIACETYLINOSINE
    • 2,3,5-TRIACETYLINOSINE CRYSTALLINE
    • 2',3',5'-TRI-O-ACETYLINOSINE
    • 2’,3’,5’-Tri-O-acety
    • ACETIC ACID 3,4-DIACETOXY-5-(6-HO-PURIN-9-YL)-TETRAHYDRO-FURAN-2-YLMETHYL ESTER
    • Inosine 2',3',5'-triacetate
    • 2,3,5-Triacetylinosine
    • NSC 66386
    • 2-3-5-triacetylinosine
    • O2',O3',O5'-tri-acetylinosine
    • 3181-38-2
    • SCHEMBL597993
    • SR-01000005768-1
    • NS00045691
    • J-700335
    • CS-W013872
    • AS-12276
    • SR-01000005768
    • BP-58638
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl acetate
    • [(2R,3R,4R,5R)-3,4-diacetyloxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methyl acetate
    • (2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyldiacetate
    • SFEQTFDQPJQUJM-XNIJJKJLSA-N
    • AKOS016010260
    • SCHEMBL24191242
    • D84141
    • 9-(2,3,5-tri-O-acetyl-beta-D-ribofuranosyl)-9H-purin-6-ol
    • AI3-52250
    • EINECS 221-669-7
    • A821009
    • MFCD00038617
    • DTXSID101309735
    • 2a(2),3a(2),5a(2)-Tri-O-acetylinosine
    • [(2R,3R,4R,5R)-3,4-BIS(ACETYLOXY)-5-(6-OXO-1H-PURIN-9-YL)OXOLAN-2-YL]METHYL ACETATE
    • MDL: MFCD00038617
    • Inchi: InChI=1S/C16H18N4O8/c1-7(21)25-4-10-12(26-8(2)22)13(27-9(3)23)16(28-10)20-6-19-11-14(20)17-5-18-15(11)24/h5-6,10,12-13,16H,4H2,1-3H3,(H,17,18,24)/t10-,12-,13-,16-/m1/s1
    • InChIKey: SFEQTFDQPJQUJM-XNIJJKJLSA-N
    • SMILES: O=C1NC=NC2=C1N=CN2[C@H]3[C@H](OC(C)=O)[C@H](OC(C)=O)[C@@H](COC(C)=O)O3

Computed Properties

  • 精确分子量: 394.11200
  • 同位素质量: 394.112
  • Isotope Atom Count: 0
  • 氢键供体数量: 1
  • 氢键受体数量: 12
  • 重原子数量: 28
  • 可旋转化学键数量: 8
  • 复杂度: 698
  • 共价键单元数量: 1
  • 确定原子立构中心数量: 0
  • 不确定原子立构中心数量: 4
  • 确定化学键立构中心数量: 0
  • 不确定化学键立构中心数量: 0
  • 拓扑分子极性表面积: 147A^2
  • XLogP3: _0.9

Experimental Properties

  • Color/Form: crystallization
  • Density: 1.62 g/cm3
  • Melting Point: 245-250°C
  • Boiling Point: 620.7°C at 760 mmHg
  • 闪点: 329.2ºC
  • Refractive Index: 1.727
  • 稳定性: Freezer
  • PSA: 151.70000
  • LogP: -0.55650

2’,3’,5’-Tri-O-acetylinosine Security Information

2’,3’,5’-Tri-O-acetylinosine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB514529-10g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; .
3181-38-2 95%
10g
€86.40 2025-02-20
Ambeed
A321426-10g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 99%
10g
$15.0 2025-02-19
Ambeed
A321426-1g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 99%
1g
$10.0 2025-02-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1029369-100g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 98%
100g
¥1064.00 2024-08-02
abcr
AB514529-10 g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate, 95%; .
3181-38-2 95%
10g
€102.70 2023-06-14
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T138665-25g
2’,3’,5’-Tri-O-acetylinosine
3181-38-2 98%
25g
¥289.90 2023-08-31
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R028996-100g
2’,3’,5’-Tri-O-acetylinosine
3181-38-2 97%
100g
¥798 2024-05-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MK355-1g
2’,3’,5’-Tri-O-acetylinosine
3181-38-2 97%
1g
¥65.0 2022-06-10
TRC
T765500-25g
2’,3’,5’-Tri-O-acetylinosine
3181-38-2
25g
$287.00 2023-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
R889107-100g
(2R,3R,4R,5R)-2-(Acetoxymethyl)-5-(6-oxo-1H-purin-9(6H)-yl)tetrahydrofuran-3,4-diyl diacetate
3181-38-2 97%
100g
1,818.00 2021-05-17

2’,3’,5’-Tri-O-acetylinosine Literature

  • 1. Synthetic studies on the glycosylation of the base residues of inosine and uridine
    Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
  • 2. Synthetic studies on the glycosylation of the base residues of inosine and uridine
    Lorenzo De Napoli,Giovanni Di Fabio,Anna Messere,Daniela Montesarchio,Gennaro Piccialli,Michela Varra J. Chem. Soc. Perkin Trans. 1 1999 3489
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
(CAS:3181-38-2)2',3',5'-Tri-O-acetylinosine
PR033
Purity:97%
Quantity:1kg
Price ($):Inquiry